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An In-Depth Technical Guide to (S)-1-Azido-2-phenylpropane

Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and chemical biology, the exploration of novel
molecular scaffolds is paramount. Small, functionally rich organic molecules serve as the
foundational building blocks for developing sophisticated chemical probes and therapeutic
agents. Among these, chiral azides represent a particularly valuable class of intermediates.
Their utility in "click" chemistry, pioneered by Sharpless and Meldal, has revolutionized the
synthesis of complex molecular architectures. This guide focuses on a specific, yet under-
documented chiral azide, (S)-1-Azido-2-phenylpropane. While a dedicated CAS number for
this precise stereoisomer is not readily found in major chemical databases, its structural motif is
present in various precursors and analogs discussed in the chemical literature. This document
aims to provide a comprehensive technical overview, drawing upon established principles and
data from closely related compounds to offer a predictive and practical resource for
researchers. We will delve into its core identifiers, plausible synthetic routes, safety
considerations, and potential applications, particularly in the realm of medicinal chemistry.
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Section 1: Core Identifiers and Physicochemical
Properties

Due to the limited public data for (S)-1-Azido-2-phenylpropane as a discrete, registered
chemical entity, the following table presents a combination of established data for its
constituent parts and predicted properties. This approach provides a robust framework for
researchers to anticipate its behavior.
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Identifier

Value

Source/Rationale

IUPAC Name

(2S)-1-azido-2-phenylpropane

Based on standard IUPAC

nomenclature rules.

CAS Number

Not Found

Extensive searches of
chemical databases did not
yield a specific CAS number
for this stereoisomer.
Researchers should exercise
caution and verify any cited
CAS numbers.

Molecular Formula

CoH11Ns

Derived from its chemical

structure.[1]

Molecular Weight

161.20 g/mol

Calculated from the molecular

formula.[1]

Canonical SMILES

CC1l=CcC=CcC=C1

Represents the (S)-

stereoisomer.

A unique InChiKey would be

InChlKey Inferred from structure generated upon database
registration.
] ) Organic azides are often pale
Appearance Pale yellow oil (Predicted) o
yellow, oily liquids.[2]
Based on structurally similar
Boiling Point > 150 °C (Predicted) compounds like cumene (152
°C).[3]
) ) Inferred from related
Density ~1.0 g/mL (Predicted) o
phenylpropane derivatives.
Soluble in organic solvents o
N General property of similar
Solubility (e.g., ether, ethanol). Insoluble ]
) organic compounds.[3]
in water.
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Section 2: Synthesis and Mechanistic
Considerations

The synthesis of (S)-1-Azido-2-phenylpropane can be approached through several
established methodologies for introducing the azide functionality. The key challenge lies in
retaining the stereochemical integrity at the chiral center.

Nucleophilic Substitution from a Chiral Precursor

A common and effective method for synthesizing chiral azides is through the nucleophilic
substitution of a suitable leaving group with an azide salt, typically sodium azide (NaNs). The
ideal precursor for this synthesis would be (R)-2-phenyl-1-propanol or a derivative thereof. The
inversion of stereochemistry during an Sn2 reaction is a critical consideration.

Workflow for Synthesis via Nucleophilic Substitution:

P TsCl or MsCl, Pyridine _('Activation of Hydroxyl Group N , ) DMForDMSO (. o P
(R)-2-phenyl-1-propanol (e, Tosylation, Mesylation) (R)-2-phenylpropyl to y ) GNZ Reaction with NaN3 |—{ (S)-1-Azido-2-phenylpropane

Click to download full resolution via product page
Figure 1: Synthesis workflow for (S)-1-Azido-2-phenylpropane.
Causality in Experimental Choices:

o Choice of Precursor: Starting with the (R)-enantiomer of 2-phenyl-1-propanol is crucial to
obtain the desired (S)-product via an Sn2 reaction, which proceeds with inversion of
configuration.

 Activation of the Hydroxyl Group: The hydroxyl group is a poor leaving group. Converting it to
a tosylate or mesylate creates a much better leaving group, facilitating the subsequent
nucleophilic attack by the azide ion.

e Solvent Selection: A polar aprotic solvent like DMF or DMSO is preferred for Sn2 reactions as
it solvates the cation (Na*) while leaving the azide anion (Ns~) relatively free and highly
nucleophilic.
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Detailed Experimental Protocol (Predictive)

This protocol is a predictive model based on standard procedures for similar transformations.
Materials:

¢ (R)-2-phenylpropyl tosylate (1 equivalent)

e Sodium azide (1.5 equivalents)

o Dimethylformamide (DMF), anhydrous

 Diethyl ether

o Saturated agueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve (R)-2-
phenylpropyl tosylate in anhydrous DMF.

e Add sodium azide to the solution.

o Heat the reaction mixture to 60-80 °C and stir for 12-24 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

o After completion, cool the reaction to room temperature and pour it into a separatory funnel
containing water.

o Extract the aqueous layer with diethyl ether (3x).

o Combine the organic extracts and wash with saturated aqueous sodium bicarbonate
solution, followed by brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

 Purify the crude product by column chromatography on silica gel to obtain pure (S)-1-Azido-
2-phenylpropane.

Section 3: Applications in Drug Development and
Chemical Biology

Organic azides are versatile functional groups with significant applications in the life sciences.

[4]

"Click" Chemistry and Bioconjugation

The primary utility of (S)-1-Azido-2-phenylpropane lies in its ability to participate in copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC) or strain-promoted azide-alkyne cycloaddition
(SPAAC) reactions. These "click" reactions are known for their high efficiency, selectivity, and
biocompatibility. This makes the title compound a valuable building block for:

o Synthesis of Chiral Triazoles: Triazoles are important scaffolds in medicinal chemistry,
exhibiting a wide range of biological activities. The introduction of a chiral phenylpropane
moiety can lead to novel bioactive compounds.

e Drug Discovery: The azide can be used to link the phenylpropane scaffold to other
pharmacophores or to biological macromolecules for target identification and validation
studies.[5]

e Development of Proteolysis Targeting Chimeras (PROTACS): The azide can serve as a
handle for linking a target-binding ligand to an E3 ligase-recruiting ligand, a key strategy in
modern drug discovery.

Precursor to Chiral Amines

The azide group can be readily reduced to a primary amine. This provides a straightforward
route to (S)-2-phenyl-1-propanamine, a chiral amine that can be a valuable intermediate in the
synthesis of pharmaceuticals.
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Reduction of Azide to Amine:

GS)-1-Azido-2-phenylpropana e.g., H2, Pd/C or LIAIH4 =@—»GS)-Z-phenyl—l—propanamine)
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Figure 2: Reduction of the azide to a primary amine.

Section 4: Safety and Handling

Organic azides are energetic compounds and must be handled with appropriate caution.

» Potential for Explosion: Avoid heating organic azides, especially in neat form, as they can
decompose explosively. Distillation should be performed with extreme care, behind a blast
shield, and preferably under vacuum at low temperatures.[2]

» Toxicity: While specific toxicity data for (S)-1-Azido-2-phenylpropane is unavailable, many
organic azides are toxic.[6] Handle with appropriate personal protective equipment (PPE),
including gloves and safety glasses, and work in a well-ventilated fume hood.

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[7]

Section 5: Conclusion and Future Outlook

(S)-1-Azido-2-phenylpropane, while not a widely cataloged compound, represents a valuable
synthetic intermediate with significant potential in drug discovery and chemical biology. Its utility
as a chiral building block for "click" chemistry and as a precursor to chiral amines makes it a
target of interest for researchers developing novel therapeutics and chemical probes. The
predictive synthetic protocols and safety considerations outlined in this guide provide a
foundational framework for its safe and effective use in the laboratory. As the demand for
enantiomerically pure and functionally diverse small molecules continues to grow, compounds
like (S)-1-Azido-2-phenylpropane are poised to play an increasingly important role in
advancing the frontiers of chemical and biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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